Cas no 20959-22-2 (4(3H)-Pyrimidinone, 3,6-dimethyl-2-phenyl-)

• Product Name: 4(3H)-Pyrimidinone, 3,6-dimethyl-2-phenyl-
• CAS No: 20959-22-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1397356
• PubChem ID: 608075
• Update Time: 2025-04-20

4(3H)-Pyrimidinone, 3,6-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 3,6-dimethyl-2-phenyl-
• PKJUOTOFPFURTM-UHFFFAOYSA-N
• 3,6-Dimethyl -2-phenylpyrimidin-4(3h)-one
• 3,6-Dimethyl-2-phenyl-4(3H)-pyrimidinone #
• 20959-22-2
• DB-304272

• Inchi： 1S/C12H12N2O/c1-9-8-11(15)14(2)12(13-9)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： PKJUOTOFPFURTM-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67